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Compound of Interest

Compound Name: 3-Isopropylphenol

Cat. No.: B7770334 Get Quote

An In-Depth Technical Guide to 3-Isopropylphenol (m-Cumenol)

Introduction
3-Isopropylphenol, also known by its synonyms m-cumenol and 3-(1-methylethyl)phenol, is

an alkylphenol of significant interest in the fields of chemical synthesis, pharmaceutical

development, and materials science.[1][2] Structurally, it is a phenolic compound featuring an

isopropyl group at the meta position of the benzene ring.[1] This specific arrangement confers a

unique combination of reactivity and lipophilicity, making it a valuable and versatile

intermediate.[1] In the pharmaceutical industry, its importance is highlighted by its role as a key

building block in the synthesis of various therapeutic agents and as a known impurity of the

anesthetic Propofol.[1][2][3]

This guide provides a comprehensive technical overview of 3-isopropylphenol, designed for

researchers, scientists, and drug development professionals. It covers the molecule's

fundamental chemical properties, common synthesis methodologies, key applications in drug

discovery, and essential safety and handling protocols.

Chemical Identity and Molecular Structure
The unambiguous identification of a chemical compound is foundational to all scientific

research. 3-Isopropylphenol is registered under CAS Number 618-45-1.[1][3][4] Its molecular

formula is C₉H₁₂O, corresponding to a molecular weight of 136.19 g/mol .[3][4][5]
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Identifier Value

Molecular Formula C₉H₁₂O[4][5]

Molecular Weight 136.19 g/mol [4][5]

IUPAC Name 3-propan-2-ylphenol[5]

Common Synonyms
m-Cumenol, m-Isopropylphenol, 3-(1-

Methylethyl)phenol[1][3][5]

CAS Number 618-45-1[1][3][4]

Canonical SMILES CC(C)C1=CC(=CC=C1)O[5]

InChI Key VLJSLTNSFSOYQR-UHFFFAOYSA-N[5]

Physicochemical Properties
The physical and chemical properties of 3-isopropylphenol dictate its behavior in reactions, its

solubility, and its appropriate handling and storage conditions. It is typically a liquid at room

temperature but can exist as a white to brown crystalline solid depending on purity and ambient

temperature.[2][6][7] It is sparingly soluble in water but readily soluble in organic solvents like

ether.[2][6]

Property Value

Appearance Yellow to brown liquid or solid[8]

Melting Point 23-26 °C (lit.)[2][8]

Boiling Point 228 °C (lit.)[2]

Density 0.994 g/mL at 25 °C (lit.)[2][8]

Flash Point 97 °C to 104.44 °C[2][8]

Solubility Slightly soluble in water; Soluble in ether[2][6]

pKa 10.03 ± 0.10 (Predicted)[6]

logP 2.7 - 2.86[5][9]
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Synthesis and Manufacturing
The industrial production of 3-isopropylphenol often utilizes by-products from the cumene

process for manufacturing phenol and acetone.[6] A primary route involves the oxidation and

subsequent decomposition of m-dicumyl.[6]

The causality of this process is rooted in free-radical chemistry and acid-catalyzed

rearrangement. The initial air oxidation introduces hydroperoxide functional groups, which are

then susceptible to a Hock rearrangement under acidic conditions (typically with sulfuric acid)

to yield the desired phenol and acetone as a co-product.[6]

Experimental Protocol: Synthesis from m-Dicumyl
The following protocol outlines the key steps in a common manufacturing method.[6]

Oxidation: Liquid-phase m-dicumene is charged into a reactor with a suitable initiator. Air is

bubbled through the liquid at approximately 120°C for 1 to 1.5 hours. This step forms m-

dicumyl monohydroperoxide.

Concentration: The resulting oxidation solution is concentrated to remove unreacted starting

material and by-products.

Decomposition: The concentrated m-dicumyl monohydroperoxide is subjected to

decomposition under the catalysis of sulfuric acid. This exothermic reaction cleaves the

molecule.

Separation and Purification: The reaction mixture, now containing 3-isopropylphenol and

acetone, undergoes separation. This is typically achieved through distillation or extraction to

isolate the final, purified 3-isopropylphenol product.
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Synthesis Workflow

m-Dicumyl (Raw Material)

Air Oxidation (~120°C, Initiator)

m-Dicumyl Monohydroperoxide

Acid-Catalyzed Decomposition (H₂SO₄)

Crude Product Mixture

Separation & Purification

Acetone (Co-product)3-Isopropylphenol (Final Product)

Click to download full resolution via product page

Caption: Industrial synthesis of 3-isopropylphenol from m-dicumyl.

Applications in Research and Drug Development
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3-Isopropylphenol is a highly valued building block in medicinal chemistry, primarily due to its

reactive phenolic hydroxyl group and the tuning of its lipophilicity by the isopropyl substituent.

[1]

Precursor for Anesthetics: It is a known intermediate and impurity in the synthesis of certain

anesthetic agents, most notably related to Propofol.[1][3] The structural features of 3-
isopropylphenol can be modified to construct molecules with specific pharmacological

profiles for use in surgical procedures.[1]

Cholinesterase Inhibition: Derivatives of 3-isopropylphenol, such as 3-isopropylphenyl N-

methylcarbamate, have been studied for their ability to inhibit cholinesterase enzymes.[1][10]

This line of research is particularly relevant for developing therapeutics for

neurodegenerative diseases like Alzheimer's disease.[1]

Versatile Therapeutic Building Block: The hydroxyl group is a reactive handle that readily

undergoes etherification and esterification.[1] This allows medicinal chemists to incorporate

the 3-isopropylphenyl moiety into more complex molecules to develop new drugs with

antimicrobial or other specific biological activities.[1]

Other Applications: Beyond pharmaceuticals, it is used as an ingredient in some

disinfectants and as an intermediate in the production of non-staining antioxidants for the

rubber industry.[10]
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Caption: 3-Isopropylphenol as a versatile precursor in drug development.

Safety, Handling, and Toxicology
Due to its chemical nature, 3-isopropylphenol presents several hazards and must be handled

with stringent safety precautions.

Primary Hazards: The compound is classified as harmful if swallowed and causes severe

skin burns and eye damage.[6][7][8][11] It is corrosive and can cause chemical burns to the

oral cavity and gastrointestinal tract upon ingestion.[7][8] Direct eye contact can lead to

serious or permanent injury.[7]

Personal Protective Equipment (PPE): When handling 3-isopropylphenol, appropriate PPE

is mandatory. This includes chemical-resistant gloves (e.g., PVC), chemical goggles with a

full-face shield, and protective overalls.[7][12][13] Work should be conducted in a well-

ventilated area or under a chemical fume hood to prevent inhalation of vapors.[7][13]
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Storage and Incompatibilities: It should be stored in a cool, dry, and well-ventilated area

away from heat and sources of ignition.[6][12] Containers must be kept tightly sealed.[12] It

is incompatible with strong oxidizing agents (e.g., nitrates, bleaches) and strong reducing

agents.[6][7] Contact with bases will generate heat.[7]

Environmental Toxicity: 3-Isopropylphenol is recognized as being toxic to aquatic

organisms and can persist in aquatic environments.[12][14] It is also considered an

endocrine-disrupting chemical, posing risks to ecosystems.[14] Therefore, all spills and

waste must be managed carefully to prevent environmental release.[12][13]

Conclusion
3-Isopropylphenol is a chemical intermediate of considerable utility, bridging basic chemical

manufacturing with advanced applications in pharmaceutical and materials science. Its

molecular structure provides a versatile platform for synthesizing a range of high-value

compounds, from anesthetics to potential treatments for neurodegenerative diseases.

However, its significant corrosive and toxic properties demand that its use be governed by

rigorous safety protocols to protect both researchers and the environment. A thorough

understanding of its chemistry, applications, and hazards is essential for harnessing its

potential responsibly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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